molecular formula C11H10N2O3S B2952065 6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one CAS No. 1147192-75-3

6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Cat. No. B2952065
CAS RN: 1147192-75-3
M. Wt: 250.27
InChI Key: LUZXSSXWFBYRGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound is a type of flavonoid . Flavonoids are a group of organic compounds that are widely distributed in the plant kingdom. They are known for their diverse beneficial health effects and are the focus of many studies .


Molecular Structure Analysis

The molecular structure of flavonoids, which this compound is a type of, is based on derivatives of a phenyl-substituted 1-phenylpropane possessing a C15 or C16 skeleton .


Chemical Reactions Analysis

Again, while specific information for this compound is lacking, flavonoids are known to undergo a variety of chemical reactions. For example, tyrosinase, a multifunctional copper-containing oxidase enzyme, is known to catalyze the o-hydroxylation of polyphenolic substrates to diphenol (catechol) derivatives .

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with the compound , have been reported to possess significant antiviral properties. For instance, certain indole derivatives have shown inhibitory activity against influenza A and other viruses . This suggests that our compound could be synthesized and tested for potential antiviral effects, contributing to the development of new antiviral medications.

Future Directions

While specific future directions for this compound are not available, flavonoids and their derivatives are being extensively studied for their potential health benefits .

properties

IUPAC Name

6-hydroxy-1-(3-methoxyphenyl)-2-sulfanylidenepyrimidin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O3S/c1-16-8-4-2-3-7(5-8)13-10(15)6-9(14)12-11(13)17/h2-6,15H,1H3,(H,12,14,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTFLRUKVYHRTPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)N2C(=CC(=O)NC2=S)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

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